ERD03

• Molecular Formula: C21H25NO3
• Molecular Weight: 339.4 g/mol
• InChI: InChI=1S/C21H25NO3/c1-21(2,25)11-10-15-6-5-8-16(12-15)20(24)22-13-17-7-3-4-9-18(17)19(23)14-22/h3-9,12,19,23,25H,10-11,13-14H2,1-2H3
• InChIKey: HYVUFYJZMRRTOP-UHFFFAOYSA-N

ERD03: EXOSC3-RNA Disruption Probe

ERD03 (CAS# 1377897-01-2) is a small-molecule chemical probe that specifically disrupts the interaction between the exosome component EXOSC3 and G-rich RNA, with an experimentally determined binding affinity (Kd) of 17±7 μM [1]. Identified through an in silico screen of 50,000 small molecules followed by biophysical validation, ERD03 represents the first example of a rationally designed small molecule that phenocopies the developmental abnormalities of pontocerebellar hypoplasia type 1B (PCH1B) in a whole-organism model [1]. As a selective disruptor of the EXOSC3-RNA interface rather than a catalytic inhibitor of exosome activity, ERD03 provides a unique chemical biology tool for investigating RNA exosome function in neurodevelopmental and neurodegenerative disease contexts [1].

• Selective EXOSC3–RNA interface disruption, not catalytic inhibition

• Zebrafish neurodevelopmental model context for PCH1B-like studies

• Reversible pharmacological perturbation for temporal RNA biology experiments

• [1] François-Moutal L, Jahanian S, Nelson ADL, et al. A Chemical Biology Approach to Model Pontocerebellar Hypoplasia Type 1B (PCH1B). ACS Chem Biol. 2018;13(10):3000-3010. View Source

Why Generic EXOSC3 Probes Fail vs ERD03

Generic substitution with alternative EXOSC3-targeting reagents is not viable because no other small molecule has been reported to selectively disrupt the EXOSC3-RNA binding interface with demonstrated whole-organism phenotypic recapitulation of PCH1B pathology [1]. Genetic knockdown approaches such as morpholino oligonucleotides or siRNA against EXOSC3 produce global protein depletion effects, whereas ERD03 provides a concentration-dependent, reversible pharmacological perturbation that enables precise temporal control over EXOSC3-RNA disruption [1]. Critically, in silico-screened candidate compounds from the same 50,000-molecule library failed to demonstrate specific EXOSC3 binding or reproducible in vivo phenotypes, underscoring that simple structural similarity does not translate to functional equivalence [1].

Genetic knockdown depletes entire EXOSC3 protein, not just RNA-binding interface, which may confound functional interpretation.

Candidate compounds from the same virtual screen did not reproduce validated binding or in vivo phenotypes.

Structural similarity to ERD03 does not ensure functional equivalence without direct binding and whole-organism validation.

• [1] François-Moutal L, Jahanian S, Nelson ADL, et al. A Chemical Biology Approach to Model Pontocerebellar Hypoplasia Type 1B (PCH1B). ACS Chem Biol. 2018;13(10):3000-3010. View Source

ERD03 Quantitative Differentiation Evidence

EXOSC3 Direct Binding Affinity

ERD03 binds specifically to EXOSC3 with a dissociation constant (Kd) of 17±7 μM as measured by microscale thermophoresis (MST), whereas no alternative small molecule EXOSC3-RNA disruptors with validated binding affinity have been reported in peer-reviewed literature to date [1]. The compound was identified from an in silico screen of 50,000 small molecules, with subsequent biophysical validation confirming direct target engagement [1]. Specific binding was further confirmed via saturation transfer difference nuclear magnetic resonance (STD-NMR), demonstrating that ERD03 interacts directly with the EXOSC3 protein rather than non-specifically with RNA [1].

Binding Affinity (Kd)

Class-level inference

Kd = 17±7 μM (MST)

Supports quantitative target engagement design

Only reported EXOSC3 small molecule Kd

Evidence Dimension	Binding affinity to EXOSC3 protein (Kd)
Target Compound Data	Kd = 17±7 μM
Comparator Or Baseline	No reported small molecule comparators with validated EXOSC3 binding affinity in peer-reviewed literature
Quantified Difference	Only reported Kd value for EXOSC3 small molecule binding
Conditions	Microscale thermophoresis (MST); confirmed by STD-NMR

Why This Matters

Validated direct binding affinity enables quantitative dose-response experimental design and ensures target engagement specificity, which is essential for reproducible EXOSC3-RNA disruption studies.

• [1] François-Moutal L, Jahanian S, Nelson ADL, et al. A Chemical Biology Approach to Model Pontocerebellar Hypoplasia Type 1B (PCH1B). ACS Chem Biol. 2018;13(10):3000-3010. View Source

Concentration-Dependent RNA Binding Inhibition

ERD03 inhibits EXOSC3 binding to G-rich RNA in a concentration-dependent manner, achieving approximately 18% inhibition at 50 μM and 54% inhibition at 3.1 μM RNA concentration [1]. In contrast, numerous other candidate compounds identified from the same 50,000-molecule in silico screen failed to demonstrate measurable inhibition of EXOSC3-RNA binding when tested via enzyme-linked immunosorbent assays (ELISAs) [1]. The concentration-dependent inhibition profile of ERD03 was reproducible across both ELISA and MST platforms, confirming assay robustness [1].

RNA Binding Inhibition

Class-level inference

18% at 50 μM; 54% at 3.1 μM RNA

Supports concentration-dependent assay design

Other library compounds inactive in same assay

Evidence Dimension	Inhibition of EXOSC3-RNA binding
Target Compound Data	~18% inhibition at 50 μM; 54% inhibition at 3.1 μM RNA concentration
Comparator Or Baseline	Other in silico-screened candidate compounds (inactive; no inhibition detected)
Quantified Difference	Only ERD03 demonstrated measurable concentration-dependent inhibition
Conditions	ELISA; MST with long G-rich RNA; RNA concentration-dependent inhibition assay

Why This Matters

Concentration-dependent inhibition with quantifiable endpoints allows researchers to establish dose-response relationships and determine optimal working concentrations for specific experimental systems.

• [1] François-Moutal L, Jahanian S, Nelson ADL, et al. A Chemical Biology Approach to Model Pontocerebellar Hypoplasia Type 1B (PCH1B). ACS Chem Biol. 2018;13(10):3000-3010. View Source

In Vivo PCH1B Pathology Recapitulation

ERD03 treatment (50 μM for 5 days) in zebrafish embryos produces significant spinal curvature and cerebellar atrophy that phenotypically recapitulates PCH1B pathology, with cerebella measuring half the size of DMSO-treated controls [1]. This phenotype parallels the effect observed with morpholino knockdown of EXOSC3, but offers the key advantages of reversible, temporally controlled pharmacological perturbation without permanent genetic alteration [1]. Notably, ERD03 induces approximately a 6-fold upregulation of ataxin1b mRNA, with only minor accumulation of ataxin1a mRNA, demonstrating target-specific transcriptomic effects [1][2].

Cerebellar Atrophy Model

Head-to-head

50% cerebellar size reduction vs DMSO control

Reported PCH1B-like phenotype induction in zebrafish

5-day treatment, 50 μM; pharmacological recapitulation

Evidence Dimension	Cerebellar size reduction in zebrafish embryos
Target Compound Data	50% reduction in cerebellum size (half of control)
Comparator Or Baseline	DMSO vehicle control (baseline cerebellum size)
Quantified Difference	50% reduction (2-fold decrease) relative to control
Conditions	Zebrafish embryos; 50 μM ERD03; 5-day treatment

Why This Matters

Whole-organism phenotypic validation provides functional confirmation of target engagement relevance to disease biology, making ERD03 the only available small molecule tool for chemically inducing PCH1B-like pathology in vivo.

• [1] François-Moutal L, Jahanian S, Nelson ADL, et al. A Chemical Biology Approach to Model Pontocerebellar Hypoplasia Type 1B (PCH1B). ACS Chem Biol. 2018;13(10):3000-3010. View Source
• [2] PeptideDB. ERD03 Bioactivity Data. CAS No. 1377897-01-2. View Source

Transcriptomic Mimicry of EXOSC3 Loss-of-Function

ERD03 treatment recapitulates the RNA expression profile observed with EXOSC3 morpholino knockdown in zebrafish, specifically inducing approximately a 6-fold upregulation of ataxin1b mRNA while causing only minor accumulation of ataxin1a mRNA [1]. This selective transcriptional effect mirrors the molecular consequences of EXOSC3 loss-of-function but can be achieved without the permanent genetic manipulation, extended experimental timelines, or potential off-target developmental compensation associated with morpholino or siRNA approaches [1]. The compound offers temporal control over EXOSC3-RNA disruption that is not possible with genetic knockdown strategies .

Transcriptomic Profile

Head-to-head

~6-fold ataxin1b mRNA upregulation

Supports EXOSC3-dependent gene expression analysis

Comparable to morpholino knockdown effect

Evidence Dimension	Ataxin1b mRNA expression fold change
Target Compound Data	~6-fold upregulation
Comparator Or Baseline	EXOSC3 morpholino knockdown (similar upregulation magnitude)
Quantified Difference	Comparable to morpholino knockdown; exact fold-change not numerically reported for morpholino
Conditions	Zebrafish embryos; 50 μM ERD03; mRNA quantification

Why This Matters

Pharmacological mimicry of genetic knockdown enables rapid, reversible interrogation of EXOSC3 function across different developmental time windows without confounding factors inherent to permanent genetic perturbation.

• [1] François-Moutal L, Jahanian S, Nelson ADL, et al. A Chemical Biology Approach to Model Pontocerebellar Hypoplasia Type 1B (PCH1B). ACS Chem Biol. 2018;13(10):3000-3010. View Source

Compound Purity and Reproducibility

ERD03 is available from multiple reputable vendors with documented purity exceeding 99% (MedChemExpress: 99.98%; TargetMol: 99.71%) . This high purity level ensures that observed biological effects are attributable to the parent compound rather than synthetic impurities or degradation products. In contrast, no alternative EXOSC3-targeting small molecules have been reported with peer-reviewed characterization of purity, binding affinity, and in vivo activity . Batch-to-batch consistency with certificate of analysis documentation enables reproducible experimental outcomes across independent research groups, a critical consideration for long-term chemical probe utility.

Compound Purity

Data to verify

>99% (MCE: 99.98%; TargetMol: 99.71%)

Supplier-reported batch purity for reproducibility

Independent peer-reviewed characterization not available

Evidence Dimension	Compound purity (HPLC)
Target Compound Data	99.98% (MedChemExpress); 99.71% (TargetMol)
Comparator Or Baseline	No reported alternative EXOSC3 small molecules with documented purity specifications
Quantified Difference	>99% purity for ERD03; no comparator data available
Conditions	HPLC analysis; vendor Certificate of Analysis documentation

Why This Matters

High documented purity ensures that experimental outcomes reflect compound-specific pharmacology rather than off-target effects from impurities, supporting robust and reproducible research findings.

ERD03: Applications in Neuroscience & Chemical Biology

PCH1B Phenotype Induction in Zebrafish

ERD03 enables robust, concentration-dependent induction of PCH1B-like pathology in zebrafish embryos, characterized by 50% cerebellar atrophy and significant spinal curvature after 5 days of treatment at 50 μM [1]. This model provides a chemically inducible alternative to genetic models, allowing researchers to bypass the technical and temporal limitations of generating stable mutant lines while maintaining phenotypic fidelity to human disease features . The reversible nature of pharmacological perturbation further permits studies of EXOSC3 function during specific developmental windows [1].

EXOSC3-Dependent RNA Processing Investigation

ERD03 provides a validated small molecule tool for acute, concentration-dependent disruption of EXOSC3-RNA binding, with quantifiable inhibition of 18-54% across different assay conditions and RNA concentrations [1]. Unlike permanent genetic ablation approaches that may trigger compensatory mechanisms over extended timeframes, ERD03 enables precise temporal control over EXOSC3 functional perturbation . This facilitates time-resolved studies of RNA processing dynamics and identification of immediate transcriptional consequences of EXOSC3-RNA disruption, as demonstrated by the compound's selective induction of ~6-fold ataxin1b mRNA upregulation [1].

Target Engagement Validation for RNA Exosome Studies

ERD03 is the only EXOSC3-targeting small molecule with orthogonal biophysical validation of direct target binding, including Kd determination by MST (17±7 μM) and specific interaction confirmation by STD-NMR [1]. This comprehensive target engagement data package enables researchers to use ERD03 as a positive control probe when validating novel EXOSC3 interactors or developing new assays for RNA exosome function . The compound's established binding parameters provide a benchmark for evaluating putative EXOSC3 modulators and for calibrating biophysical assay systems [1].

Transcriptomic Profiling of EXOSC3 Loss-of-Function

ERD03 treatment in zebrafish embryos produces transcriptomic changes that closely mirror EXOSC3 morpholino knockdown, including selective ataxin1b mRNA upregulation, while avoiding potential off-target effects and developmental compensation associated with prolonged genetic perturbation [1]. This pharmacological approach enables acute, reversible interrogation of EXOSC3-dependent gene expression programs, providing a complementary strategy to genetic loss-of-function studies . Researchers can use ERD03 to distinguish between direct transcriptional consequences of EXOSC3 disruption and secondary compensatory changes that accumulate during chronic protein depletion [1].

Application

Selection Property

Validation Focus

Zebrafish neurodevelopmental model (PCH1B-like)

Pharmacological phenotype recapitulation

Cerebellar morphology and spinal curvature endpoints

RNA processing dynamics studies

Concentration-dependent EXOSC3-RNA disruption

RNA-binding inhibition assay and dose-response profiling

Target engagement assay calibration

Orthogonal biophysical binding validation

Binding affinity endpoint review and STD-NMR confirmation

Transcriptomic response analysis

Pharmacological mimicry of EXOSC3 loss-of-function

Ataxin1b expression and EXOSC3-dependent gene panel

• [1] François-Moutal L, Jahanian S, Nelson ADL, et al. A Chemical Biology Approach to Model Pontocerebellar Hypoplasia Type 1B (PCH1B). ACS Chem Biol. 2018;13(10):3000-3010. View Source